1-(2,4-dimethylbenzyl)-4-ethylpiperazine

• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C15H24N2/c1-4-16-7-9-17(10-8-16)12-15-6-5-13(2)11-14(15)3/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: QOXVUSZFKHKMBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=C(C=C2)C)C
• Molecular Formula: C15H24N2
• Molecular Weight: 232.36 g/mol

Description

1-(2,4-dimethylbenzyl)-4-ethylpiperazine, also known as DM-EPIP, is a chemical compound with a piperazine ring that is widely used in scientific research. It is a derivative of piperazine, which is a heterocyclic organic compound containing two nitrogen atoms in a six-membered ring. DM-EPIP has gained attention due to its potential therapeutic applications and its ability to interact with various biological targets.

Mechanism of Action

The exact mechanism of action of 1-(2,4-dimethylbenzyl)-4-ethylpiperazine is not fully understood. However, it has been suggested that it acts through various molecular targets such as G protein-coupled receptors, ion channels, and enzymes. 1-(2,4-dimethylbenzyl)-4-ethylpiperazine has been shown to interact with serotonin and dopamine receptors, which are involved in the regulation of mood, behavior, and cognition. It also modulates the activity of NMDA receptors, which are important for learning and memory.
Biochemical and Physiological Effects:
1-(2,4-dimethylbenzyl)-4-ethylpiperazine has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation in the brain, which are associated with neurodegenerative diseases such as Alzheimer's disease. 1-(2,4-dimethylbenzyl)-4-ethylpiperazine also enhances the expression of neurotrophic factors, which promote the growth and survival of neurons. Additionally, it has been shown to modulate the activity of ion channels and enzymes, which are involved in various cellular processes.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylbenzyl)-4-ethylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also exhibits high selectivity and affinity for its molecular targets, which makes it a valuable tool for studying biological processes. However, 1-(2,4-dimethylbenzyl)-4-ethylpiperazine has some limitations as well. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, its effects may vary depending on the experimental conditions, making it important to carefully control the parameters of the experiment.

Future Directions

There are several future directions for research on 1-(2,4-dimethylbenzyl)-4-ethylpiperazine. One area of interest is its potential therapeutic applications in cancer and neurodegenerative diseases. Further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic properties. Additionally, 1-(2,4-dimethylbenzyl)-4-ethylpiperazine may have applications in drug discovery, as it can be used as a lead compound for the development of new drugs that target its molecular targets. Finally, more studies are needed to explore the potential side effects and toxicity of 1-(2,4-dimethylbenzyl)-4-ethylpiperazine, as well as its interactions with other drugs.

Synthesis Methods

1-(2,4-dimethylbenzyl)-4-ethylpiperazine can be synthesized by reacting 2,4-dimethylbenzyl chloride with 4-ethylpiperazine in the presence of a base such as potassium carbonate. The reaction takes place at a temperature of around 60-70°C for several hours. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

1-(2,4-dimethylbenzyl)-4-ethylpiperazine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and schizophrenia. It has been shown to have anti-tumor activity by inhibiting the growth of cancer cells. 1-(2,4-dimethylbenzyl)-4-ethylpiperazine also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, it has been found to modulate dopamine and serotonin receptors in the brain, making it a potential candidate for the treatment of psychiatric disorders.